Cas no 94593-08-5 (1,3-Dimethoxy-1,1,3,3-tetraphenyldisiloxane)

• Product Name: 1,3-Dimethoxy-1,1,3,3-tetraphenyldisiloxane
• CAS No: 94593-08-5
• MF: C₂₆H₂₆O₃Si₂
• MW: 442.653849124908
• MDL: MFCD05663939
• CID: 798678
• PubChem ID: 87560678
• Update Time: 2025-07-18

1,3-Dimethoxy-1,1,3,3-tetraphenyldisiloxane Chemical and Physical Properties

Names and Identifiers

• Disiloxane,1,3-dimethoxy-1,1,3,3-tetraphenyl- (9CI)
• 1,3-Dimethoxy-1,1,3,3-tetraphenyldisiloxane
• 1,1,3,3, TETRAPHENYL DIMETHOXY DISILOXANE
• methoxy-[methoxy(diphenyl)silyl]oxy-diphenylsilane
• Oxybis(methoxydiphenylsilane)
• 1,3-dimethoxy-1,3-tetraphenyldisiloxane
• D3734
• 1,1,3,3-TETRAPHENYLDIMETHOXYDISILOXANE
• Disiloxane,1,3-dimethoxy-1,1,3,3-tetraphenyl-(9ci)
• DTXSID60619793
• AKOS015850836
• MFCD05663939
• 94593-08-5
• D90216
• SCHEMBL296686
• 3,3,5,5-TETRAPHENYL-2,4,6-TRIOXA-3,5-DISILAHEPTANE
• CDHRQJOOOVAAFQ-UHFFFAOYSA-N

• MDL： MFCD05663939
• Inchi： 1S/C26H26O3Si2/c1-27-30(23-15-7-3-8-16-23,24-17-9-4-10-18-24)29-31(28-2,25-19-11-5-12-20-25)26-21-13-6-14-22-26/h3-22H,1-2H3
• InChI Key： CDHRQJOOOVAAFQ-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(OC)O[Si](C1C=CC=CC=1)(C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 442.14200
• Monoisotopic Mass: 442.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 210 °C
• Flash Point: 188.6±21.6 °C
• Refractive Index: 1.595
• PSA: 27.69000
• LogP: 2.80900
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1,3-Dimethoxy-1,1,3,3-tetraphenyldisiloxane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical Reagents Organic Metal Reagents

Additional information on 1,3-Dimethoxy-1,1,3,3-tetraphenyldisiloxane

Introduction to 1,3-Dimethoxy-1,1,3,3-tetraphenyldisiloxane (CAS No. 94593-08-5)

1,3-Dimethoxy-1,1,3,3-tetraphenyldisiloxane is a sophisticated organosilicon compound that has garnered significant attention in the field of organic synthesis and material science. This compound, identified by its CAS number 94593-08-5, is characterized by its unique siloxane backbone and functional groups, which contribute to its versatility in various applications. The presence of dimethoxy and tetraphenyl substituents imparts distinct chemical properties that make it a valuable intermediate in the synthesis of complex molecules.

The structural framework of 1,3-Dimethoxy-1,1,3,3-tetraphenyldisiloxane consists of a central silicon atom double-bonded to two oxygen atoms and single-bonded to two methyl groups. This arrangement creates a stable yet reactive core that can participate in various chemical transformations. The phenyl groups attached to the silicon atoms enhance the compound's solubility in organic solvents and provide steric hindrance, which can be exploited in controlling reaction outcomes.

In recent years, this compound has been explored for its potential in the development of advanced materials. Its ability to form stable polymers and networks makes it a promising candidate for applications in coatings, adhesives, and even specialty polymers. The methoxy groups on the silicon atoms can undergo hydrolysis and condensation reactions, leading to the formation of silicate networks that exhibit high thermal stability and mechanical strength.

One of the most intriguing aspects of 1,3-Dimethoxy-1,1,3,3-tetraphenyldisiloxane is its role as a precursor in the synthesis of functionalized silanes. These silanes can be further modified to introduce various functional groups, such as amines or alcohols, which expand their utility in cross-coupling reactions and surface modifications. The phenyl rings also serve as handles for further functionalization via palladium-catalyzed coupling reactions, allowing for the integration of diverse molecular motifs into larger structures.

Recent research has highlighted the compound's significance in pharmaceutical chemistry. The siloxane core can mimic natural biologically active molecules by providing a stable scaffold with tunable electronic properties. This has led to investigations into its potential as a drug carrier or as an intermediate in the synthesis of novel therapeutic agents. The ability to incorporate polar and non-polar groups into the silane structure allows for fine-tuning of interactions with biological targets.

The synthesis of 1,3-Dimethoxy-1,1,3,3-tetraphenyldisiloxane typically involves the reaction of tetraphenyldisiloxane with methanol under acidic or basic conditions. This process requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic systems have improved the efficiency of these reactions, making it more feasible to produce large quantities of this compound for industrial applications.

In conclusion, 1,3-Dimethoxy-1,1,3,3-tetraphenyldisiloxane (CAS No. 94593-08-5) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in organic synthesis and material science. As research continues to uncover new applications for this compound, its importance is likely to grow further.